Cas no 1567641-47-7 (2-Cyano-3-(thiazol-5-yl)acrylic acid)

• Product name: 2-Cyano-3-(thiazol-5-yl)acrylic acid
• CAS No: 1567641-47-7
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• CID: 3042823
• PubChem ID: 122198522

2-Cyano-3-(thiazol-5-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(thiazol-5-yl)acrylic acid
• (E)-2-cyano-3-(1,3-thiazol-5-yl)prop-2-enoic acid
• 2-Cyano-3-thiazol-5-yl-acrylic acid
• C72963
• A906576
• AKOS030632773
• (2E)-2-CYANO-3-(1,3-THIAZOL-5-YL)PROP-2-ENOIC ACID
• 1567641-47-7
• DS-19392

• Inchi： 1S/C7H4N2O2S/c8-2-5(7(10)11)1-6-3-9-4-12-6/h1,3-4H,(H,10,11)/b5-1+
• InChI Key： SOTSJYLMOAUIJQ-ORCRQEGFSA-N
• SMILES： S1C=NC=C1/C=C(\C#N)/C(=O)O

Computed Properties

• Exact Mass: 179.99934855g/mol
• Monoisotopic Mass: 179.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102

Experimental Properties

• Boiling Point: 389.6°C at 760 mmHg

2-Cyano-3-(thiazol-5-yl)acrylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 2-Cyano-3-(thiazol-5-yl)acrylic acid

Comprehensive Overview of 2-Cyano-3-(thiazol-5-yl)acrylic acid (CAS No. 1567641-47-7)

2-Cyano-3-(thiazol-5-yl)acrylic acid (CAS No. 1567641-47-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiazole derivative is characterized by its unique molecular structure, combining a cyanoacrylic acid moiety with a thiazol-5-yl group. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules and functional materials.

The compound's CAS number 1567641-47-7 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often search for "2-Cyano-3-(thiazol-5-yl)acrylic acid synthesis" or "thiazole-based acrylates applications," reflecting its relevance in drug discovery and optoelectronic materials. Recent studies highlight its potential as a pharmacophore in kinase inhibitors and as a building block for organic semiconductors.

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The compound's electronic properties are another focal point, particularly in "organic photovoltaic materials" research. Its conjugated system enables efficient electron transport, making it a candidate for solar cell sensitizers or OLED components. Computational studies often reference "DFT calculations for thiazole acrylates" to predict its optoelectronic behavior.

From a commercial perspective, CAS 1567641-47-7 is cataloged by suppliers specializing in high-purity heterocyclic compounds. Procurement queries such as "buy 2-Cyano-3-(thiazol-5-yl)acrylic acid" or "thiazole acrylate suppliers" indicate its demand in niche markets. Analytical data, including HPLC purity and NMR spectra, are critical for quality assurance, as reflected in searches for "characterization of CAS 1567641-47-7."

Ongoing research explores structure-activity relationships (SAR) of this compound, particularly in "anticancer agent development" and "antimicrobial scaffolds." Its hydrogen-bonding capacity and planar geometry facilitate interactions with biological targets, a subject frequently queried as "thiazole acrylates in medicinal chemistry."

In summary, 2-Cyano-3-(thiazol-5-yl)acrylic acid (CAS No. 1567641-47-7) exemplifies the intersection of molecular design and multidisciplinary applications. Its versatility ensures continued relevance in both academic and industrial settings, addressing contemporary challenges in healthcare and renewable energy.